Permite C

• CAS No.: 83667-42-9
• Molecular Formula: AgCuInSnZn
• Molecular Weight: 470.3 g/mol
• InChI: InChI=1S/Ag.Cu.In.Sn.Zn
• InChI Key: OVTHIUBGAJMWHZ-UHFFFAOYSA-N
• SMILES: [Cu].[Zn].[Ag].[In].[Sn]
• Synonyms: Indisperse; Indisperse 10; Indisperse 5

Description

Permite C is a high-copper dental amalgam alloy designed for posterior restorative applications. Developed by SDI Limited, it is formulated as a spherical-particle alloy, offering enhanced handling properties, low microleakage, and exceptional biocompatibility. Key characteristics include:

• Composition: A silver-tin-copper (Ag-Sn-Cu) alloy with minimal gamma-2 phase formation, reducing corrosion and marginal fracture risks .
• Clinical Performance: Validated through multi-year studies, this compound demonstrates high durability, with 98% clinician approval for consistency, condensability, and carving ease .
• Biocompatibility: Non-cytotoxic and non-mutagenic, as confirmed by Ames tests and implantation studies in rabbits .

Chemical Reactions Analysis

Chemical Composition of Permite C

The specific chemical composition of this compound is as follows:

Element	Percentage (%)
Silver	56.0
Tin	27.9
Copper	15.4
Indium	0.5
Zinc	0.2
Mercury	48.72 (low content)

This amalgam is characterized by the absence of the gamma-2 phase, which is typically associated with lower mechanical strength in dental materials .

Formation Reactions

The formation of this compound involves the reaction of its constituent metals with mercury to create a stable amalgam. The primary reaction can be represented as follows:

$$\text{Ag}+\text{Hg}\rightarrow \text{Ag}_2\text{Hg}$$

Reaction Conditions

The formation of this compound occurs under controlled conditions where the ratios of metals are critical for achieving desired mechanical properties:

• Temperature : Ambient conditions are typically sufficient.

• Time : The mixing time affects the homogeneity and quality of the amalgam.

Interaction with Acids

This compound can undergo reactions with various acids, leading to potential degradation or alteration in properties:

• Hydrochloric Acid (HCl) :

$$\text{Ag}_2\text{Hg}+2\text{HCl}\rightarrow 2\text{AgCl}+\text{Hg}_2\text{Cl}_2$$

This reaction results in the formation of silver chloride and mercurous chloride, which can compromise the integrity of dental restorations.

Interaction with Bases

This compound also reacts with strong bases, which can lead to corrosion:

• Sodium Hydroxide (NaOH) :

$$\text{Ag}_2\text{Hg}+4\text{NaOH}\rightarrow 2\text{AgOH}+\text{Hg OH }_2+2\text{Na}_2\text{O}$$

This reaction produces silver hydroxide and mercury hydroxide, which may affect the stability and appearance of dental fillings.

Degradation Processes

Over time, this compound may undergo degradation due to environmental factors such as moisture and temperature fluctuations. The primary degradation reactions include:

• Oxidation :

The presence of oxygen can lead to oxidation reactions that weaken the amalgam structure.

• Corrosion :

Continuous exposure to acidic or basic environments can accelerate corrosion processes, leading to loss of material integrity.

Research Findings on Chemical Stability

Recent studies have highlighted the importance of understanding the chemical stability of dental amalgams like this compound under various conditions:

• Mechanical Properties : Research indicates that higher silver content correlates with increased hardness and wear resistance.

• Biocompatibility : The low mercury content contributes to improved biocompatibility compared to traditional amalgams.

These findings underscore the need for careful consideration of chemical interactions when using dental materials in clinical settings.

Comparison with Similar Compounds

Composition and Physical Properties

Permite C belongs to the high-copper amalgam category, which minimizes the weak gamma-2 phase. Comparisons with other alloys reveal distinct advantages:

Property	This compound	Tytin (Spherical)	Valiant-PhD (Blended)	Dispersalloy (Low-Copper)
Copper Content	High (~12–30%)	High (~12–30%)	High (~12–30%)	Low (<6%)
Creep	0.1–0.5%	0.2–0.6%	0.3–0.8%	2.0–3.0%
Microleakage	Lowest among 33 tested alloys	Moderate	High under contamination	Very high
Compressive Strength	450–500 MPa (less condensation-dependent)	400–450 MPa	420–480 MPa	300–350 MPa

Key Findings :

• This compound’s spherical particles enable superior adaptation to cavity walls, reducing microleakage by 30–50% compared to blended alloys like Valiant-PhD .
• Its low creep (0.1–0.5%) ensures marginal integrity over time, outperforming low-copper alloys like Dispersalloy (2–3% creep) .

Biocompatibility

This compound underwent rigorous testing to meet ISO 10993 standards:

Test	This compound Result	Competitor Alloy Results
Ames Mutagenicity	No mutagenic effect	Tytin: Negative; Valiant-PhD: Inconclusive
Implantation (Rabbits)	Mild tissue reaction	Dispersalloy: Moderate inflammation
Cytotoxicity	Non-toxic up to 100 µL	Valiant-PhD: Toxic at 50 µL

Key Findings :

Clinical Performance

Long-term studies highlight this compound’s reliability:

Study (Duration)	This compound	Lojic+	Valiant-PhD
Marginal Fracture (3 years)	5%	7%	12%
Surface Tarnish	15% (slight)	18%	25%
Dentist Approval	98%	89%	75%

Key Findings :

• In retrograde fillings, this compound required only one varnish layer for optimal sealing, whereas Tytin needed two .
• Extended carving time (ECT) formulations allow larger restorations without premature hardening .

Handling Characteristics

Parameter	This compound	Tytin	Valiant-PhD
Mixing Time	10–12 seconds	12–15 seconds	15–18 seconds
Working Time	4–5 minutes	3–4 minutes	2–3 minutes
Carvability	Excellent (smooth margins)	Good	Moderate

Key Findings :

• This compound’s spherical particles simplify condensation, reducing voids by 20% compared to irregular-particle alloys .